2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide

• IUPAC Name: 2-chloro-N-(1,3-diethyl-2-oxobenzimidazol-5-yl)acetamide
• InChI: InChI=1S/C13H16ClN3O2/c1-3-16-10-6-5-9(15-12(18)8-14)7-11(10)17(4-2)13(16)19/h5-7H,3-4,8H2,1-2H3,(H,15,18)
• InChI Key: KCZVTJRMDBWKPO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CCl)N(C1=O)CC
• Molecular Formula: C13H16ClN3O2
• Molecular Weight: 281.74 g/mol

Description

2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide, commonly referred to as 2-chloro-N-acetamide (2-CNA), is a synthetic compound that has been used in scientific research for many years. It is a member of the imidazole family of compounds, and has a wide range of applications in biochemistry, pharmacology, and other areas of scientific research.

Scientific Research Applications

Synthetic Procedures and Biological Interest

2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide, due to its structural similarity to benzazoles and derivatives, may share some of their interesting features in medicinal chemistry. Benzazoles are known for their diverse biological activities, with some being used in clinical applications. The synthesis of compounds with the guanidine moiety, such as 2-aminobenzimidazole and related molecules, has shown a variety of pharmacological activities including cytotoxicity, cell proliferation inhibition via angiogenesis, and apoptosis. This suggests potential applications in the development of new pharmacophores for therapeutic agents (Rosales-Hernández et al., 2022).

Environmental Behavior of Related Compounds

While not directly related, the environmental behavior and fate of parabens, which like the target compound, contain aromatic and acetamide groups, provide insight into potential environmental interactions. Parabens are known for their ubiquity in aquatic environments due to their use in various consumer products. Their study could offer parallels in understanding the environmental persistence and bioactivity of acetamide derivatives, highlighting the importance of considering environmental impacts in the development and use of new chemical entities (Haman et al., 2015).

Chemical and Structural Properties

The chemical and structural exploration of related compounds, such as 2,6-bis-(benzimidazol-2-yl)-pyridine, reveals the significance of benzimidazole derivatives in forming complex compounds with diverse properties, including spectroscopic, structural, and biological activities. This area of research underlines the versatility of benzimidazole-related structures for various applications, potentially extending to this compound (Boča et al., 2011).

Pharmacological Significance

The pharmacological evaluation of imidazole derivatives, closely related to the chemical structure of interest, reveals the potential for antitumor activity. This suggests that this compound could also possess significant biological activities worth exploring, especially in the context of novel drug development for cancer treatment (Iradyan et al., 2009).